![molecular formula C17H23NO3 B1197518 3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one CAS No. 846-66-2](/img/structure/B1197518.png)
3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
Overview
Description
3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one is a member of isoquinolines.
Scientific Research Applications
Antineoplastic Applications
- Derivatives of 3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one have been explored for their potential as antineoplastic (anti-cancer) agents. This includes various substituted versions of this compound which were assessed for their antineoplastic and anticonvulsant activities (Popp & Watts, 1978).
Synthetic Chemistry and Derivative Formation
- A study detailed the new synthesis of benzo[a]quinolizidin-2-ones, including the 3-ethyl derivative of 3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one, through protected 2-aryl-4-piperidones. This synthesis method was notable for its innovation in forming these complex structures (Rubiralta et al., 1987).
Total Synthesis of Natural Products
- The compound has been utilized in the total synthesis of natural products like tubulosine and isotubulosine, confirming the structure of these natural alkaloids. This process involved synthesizing the compound from known configurations (Openshaw & Whittaker, 1969).
Antihypertensive Activity
- Diastereoisomers of this compound were synthesized and evaluated for their antihypertensive activity. Among these, certain isomers showed potential as antihypertensive agents, indicating a possible therapeutic application in treating high blood pressure (Caroon et al., 1983).
properties
CAS RN |
846-66-2 |
|---|---|
Product Name |
3-Ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one |
Molecular Formula |
C17H23NO3 |
Molecular Weight |
289.4 g/mol |
IUPAC Name |
3-ethyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one |
InChI |
InChI=1S/C17H23NO3/c1-4-11-10-18-6-5-12-7-16(20-2)17(21-3)8-13(12)14(18)9-15(11)19/h7-8,11,14H,4-6,9-10H2,1-3H3 |
InChI Key |
BOBCQOOZINHVMK-UHFFFAOYSA-N |
SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1=O)OC)OC |
Canonical SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1=O)OC)OC |
Other CAS RN |
846-66-2 51300-04-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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